Cas no 2171917-80-7 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171917-80-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5896831
• PubChem ID: 165809208
• Update Time: 2025-05-21

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}oxolane-2-carboxylic acid
• EN300-1490224
• 2171917-80-7

• Inchi： 1S/C25H28N2O6/c1-25(2,23(30)26-13-15-11-12-21(33-15)22(28)29)27-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： FVVUNQWKKDTZPU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid

Comprehensive Analysis of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171917-80-7)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171917-80-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the oxolane (tetrahydrofuran) ring and Fmoc-protected amine group, make it a valuable building block for designing novel bioactive molecules. Researchers in drug discovery and bioconjugation chemistry frequently employ this compound due to its compatibility with solid-phase peptide synthesis (SPPS) protocols.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. The Fmoc group in this compound serves as a temporary protecting group that can be selectively removed under mild basic conditions, making it ideal for stepwise peptide elongation. This characteristic aligns perfectly with current trends in green chemistry, where researchers prioritize reagents with efficient deprotection mechanisms to minimize waste generation.

The oxolane-2-carboxylic acid moiety introduces conformational constraints that can significantly influence the bioactivity and metabolic stability of resulting peptides. This structural feature has gained particular attention in the development of peptide-based therapeutics targeting GPCRs and other membrane proteins. The compound's CAS number 2171917-80-7 serves as a crucial identifier in patent literature and regulatory documentation, ensuring precise communication among researchers and manufacturers.

From a synthetic chemistry perspective, the 2-methylpropanamidomethyl side chain offers additional opportunities for structural diversification. This feature has become increasingly important in the era of combinatorial chemistry and high-throughput screening, where researchers seek to rapidly generate diverse molecular libraries. The compound's compatibility with automated synthesizers makes it particularly valuable for academic research laboratories and biotech startups engaged in peptide-based drug discovery.

Quality control of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in drug development has further increased the importance of rigorous characterization for such specialty chemicals.

In the context of intellectual property protection, the unique structure of this compound has been featured in several patents related to peptide therapeutics and drug delivery systems. The Fmoc-protected amino acid derivatives market has shown consistent growth, reflecting the expanding applications of peptide-based compounds in areas ranging from oncology to metabolic disorders. As the pharmaceutical industry continues to explore beyond-rule-of-five chemical space, compounds like CAS 2171917-80-7 are becoming increasingly valuable for addressing challenging biological targets.

The storage and handling of this compound require attention to its chemical stability characteristics. While not classified as hazardous, proper storage conditions (typically at -20°C under inert atmosphere) are recommended to maintain the integrity of both the Fmoc protecting group and the oxolane carboxylic acid functionality. These considerations are particularly important for researchers engaged in long-term projects or scale-up operations.

From a commercial perspective, the global market for Fmoc amino acid derivatives has been expanding steadily, with CAS 2171917-80-7 representing one of the more specialized offerings in this category. Suppliers typically provide this compound with various purity grades, ranging from standard research grade to GMP-like quality for preclinical development. The pricing structure often reflects the compound's complexity and the challenges associated with its multi-step synthesis.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxolane-2-carboxylic acid stands as a testament to the continuing innovation in peptide chemistry. Its unique structural features and versatile applications position it as a valuable tool for researchers working at the forefront of drug discovery and chemical biology. As the scientific community's understanding of peptide-based therapeutics deepens, specialized building blocks like this compound will undoubtedly play an increasingly important role in developing the next generation of biopharmaceuticals.